2-{[5-(4-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(4-hydroxyphenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C23H18ClN5O2S
• Molecular Weight: 463.9 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(4-hydroxyphenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C23H18ClN5O2S/c24-18-10-8-17(9-11-18)22-27-28-23(29(22)19-4-2-1-3-5-19)32-15-21(31)26-25-14-16-6-12-20(30)13-7-16/h1-14,30H,15H2,(H,26,31)/b25-14+
• Standard InChI Key: ONMBESYAWKWAMN-AFUMVMLFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=C(C=C3)O)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=C(C=C3)O)C4=CC=C(C=C4)Cl

Introduction

Structural Characteristics

Molecular Architecture

The compound features a 1,2,4-triazole core substituted at the 3-position with a sulfanyl group linked to an acetohydrazide moiety. The triazole ring is further functionalized with a 4-chlorophenyl group at position 5 and a phenyl group at position 4. The acetohydrazide chain terminates in an (E)-configured hydrazone bonded to a 4-hydroxyphenyl group. This arrangement creates a planar, conjugated system that enhances stability and facilitates π-π stacking interactions in biological environments.

Molecular Formula and Weight

• Molecular Formula: C₂₃H₁₈ClN₅O₂S

• Molecular Weight: 463.94 g/mol

Spectroscopic Data

• IR Spectroscopy: Strong absorption bands at 3250 cm⁻¹ (N-H stretch), 1680 cm⁻¹ (C=O stretch), and 1590 cm⁻¹ (C=N stretch) confirm the presence of hydrazide and triazole functionalities.

• ¹H NMR: Peaks at δ 8.2 ppm (hydrazone proton), δ 7.3–7.8 ppm (aromatic protons), and δ 4.1 ppm (methylene protons adjacent to sulfur) align with the proposed structure.

Crystallographic Insights

While single-crystal X-ray data for this specific compound remains unpublished, analogous triazole derivatives exhibit monoclinic crystal systems with P2₁/c space groups, suggesting similar packing behaviors. The chlorophenyl and hydroxyphenyl substituents likely contribute to intermolecular hydrogen bonding, influencing solubility and crystallinity.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Triazole Ring Formation: Cyclocondensation of 4-chlorophenyl thiourea with phenylhydrazine in ethanol under reflux yields the 1,2,4-triazole precursor.

• Sulfanylation: Reaction with chloroacetyl chloride introduces the sulfanylacetate group, facilitated by cesium carbonate in dimethylformamide (DMF).

• Hydrazone Formation: Condensation with 4-hydroxybenzaldehyde in methanol under acidic conditions (acetic acid catalyst) produces the final hydrazone derivative.

Reaction Conditions

• Temperature: 70–80°C for cyclocondensation; room temperature for hydrazone formation.

• Yield: 58–65% after purification via column chromatography (silica gel, ethyl acetate/hexane).

Scalability and Industrial Relevance

Automated flow reactors have been proposed to enhance reproducibility for large-scale synthesis, reducing reaction times by 30% compared to batch methods. Solvent recovery systems (e.g., ethanol distillation) are critical for cost-effectiveness in industrial settings.

Biological Activities and Mechanisms

Antimicrobial Properties

The compound demonstrates broad-spectrum activity against Gram-positive bacteria (Staphylococcus aureus: MIC = 8 µg/mL) and fungi (Candida albicans: MIC = 16 µg/mL). Mechanistic studies attribute this to:

• Cell Membrane Disruption: Sulfanyl groups facilitate penetration into lipid bilayers, causing leakage of cytoplasmic content.

• Enzyme Inhibition: Competitive binding to fungal cytochrome P450 14α-demethylase (CYP51), disrupting ergosterol biosynthesis.

Applications in Pharmaceutical Development

Lead Compound Optimization

Structural modifications to enhance bioavailability:

Modification	Effect on Solubility	Bioactivity Change
Methoxy substitution	+20% (PBS pH 7.4)	MIC reduced 2-fold
Fluorination	-15%	IC₅₀ improved 1.5×

Data derived from analogues in.

Drug Delivery Systems

Encapsulation in poly(lactic-co-glycolic acid) (PLGA) nanoparticles improves plasma half-life from 2.1 to 8.7 hours in murine models, with 70% tumor accumulation efficiency.

Comparative Analysis with Analogues

Compound	Key Structural Differences	Bioactivity Profile
4-Methyl-N-(4-methylphenyl)benzenesulfonamide	Sulfonamide vs. hydrazide	Lower antifungal potency (MIC = 32 µg/mL)
2-{[5-(4-Bromophenyl)-4-phenyltriazol]sulfanyl}acetohydrazide	Bromine vs. chlorine substituent	Similar anticancer activity (IC₅₀ = 14 µM)